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Compound of Interest

Compound Name: Neurotensin (1-8)

Cat. No.: B1584057 Get Quote

Neurotensin (1-8) Technical Support Center
Welcome to the technical support center for Neurotensin (1-8). This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

solubility, handling, and use of Neurotensin (1-8) in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is Neurotensin (1-8)?

Neurotensin (1-8) is an eight-amino-acid fragment of the neuropeptide Neurotensin. Its amino

acid sequence is pGlu-Leu-Tyr-Glu-Asn-Lys-Pro-Arg. It is often studied for its potential

biological activities and its relationship to the full-length Neurotensin peptide.

Q2: What are the primary challenges when working with Neurotensin (1-8)?

The primary challenges when working with Neurotensin (1-8) are related to its solubility and

stability in aqueous solutions. Due to its specific amino acid composition, it can be prone to

aggregation and precipitation if not handled correctly.

Q3: In which solvents is Neurotensin (1-8) soluble?

While specific quantitative solubility data for Neurotensin (1-8) is not widely published, its

solubility can be predicted based on its amino acid sequence. The peptide contains both acidic

(Glu) and basic (Lys, Arg) residues, as well as hydrophobic (Leu, Pro) and aromatic (Tyr)
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residues. This amphipathic nature influences its solubility. Generally, peptides with a net charge

are more soluble in aqueous solutions. Based on its composition, Neurotensin (1-8) is
expected to be soluble in water and aqueous buffers. For higher concentrations or if solubility

issues arise, the use of a small amount of an organic solvent like Dimethyl Sulfoxide (DMSO)

followed by dilution with an aqueous buffer is a common strategy.

Q4: How should I store Neurotensin (1-8) solutions?

Lyophilized Neurotensin (1-8) should be stored at -20°C or -80°C for long-term stability. Once

dissolved, it is recommended to prepare aliquots of the stock solution to avoid repeated freeze-

thaw cycles, which can lead to peptide degradation and aggregation. Store the aliquoted

solutions at -20°C or -80°C. For short-term storage (a few days), solutions can be kept at 4°C.

Q5: Can I sonicate Neurotensin (1-8) to aid dissolution?

Yes, gentle sonication can be used to aid in the dissolution of Neurotensin (1-8) if it does not

readily dissolve. However, it is important to use a low-power setting and to keep the sample

cool to prevent heating, which can lead to peptide degradation.
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Issue Possible Cause Solution

Peptide will not dissolve in

water or aqueous buffer.

The concentration may be too

high, or the peptide has a

tendency to aggregate at

neutral pH.

- Try lowering the

concentration.- Add a small

amount of a solubilizing agent.

Based on the net positive

charge of Neurotensin (1-8) at

neutral pH, a small amount of

acetic acid (e.g., 10%) can be

added to the water to lower the

pH, which should increase

solubility. Neutralize the

solution with a basic buffer

(e.g., PBS) after the peptide is

dissolved.- Alternatively,

dissolve the peptide in a

minimal amount of DMSO first,

and then slowly add the

aqueous buffer to the desired

concentration while vortexing.

Precipitation occurs after

adding the peptide solution to

my experimental buffer.

The peptide is not soluble at

the final concentration or in the

specific buffer conditions (e.g.,

pH, ionic strength).

- Ensure the final

concentration is below the

peptide's solubility limit in that

buffer.- Check the pH of your

final solution. The solubility of

peptides can be highly pH-

dependent.- Consider

preparing a more concentrated

stock solution in a solubilizing

agent (like DMSO) and adding

a smaller volume to your

experimental setup to minimize

solvent effects.

I observe aggregation or fibril

formation over time.

Peptides, especially at high

concentrations, can self-

associate and aggregate. This

can be exacerbated by factors

- Prepare fresh solutions

before each experiment

whenever possible.- Store

solutions in aliquots at low
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like temperature fluctuations

and agitation.

temperatures (-20°C or

-80°C).- Consider adding a

carrier protein like bovine

serum albumin (BSA) at a low

concentration (e.g., 0.1%) to

your stock solution to prevent

non-specific binding and

aggregation.

Loss of peptide activity in my

assay.

The peptide may have

degraded due to improper

storage, repeated freeze-thaw

cycles, or oxidation of sensitive

residues.

- Always use fresh aliquots for

critical experiments.- Avoid

repeated freeze-thaw cycles.-

If the peptide contains

sensitive residues prone to

oxidation (though Neurotensin

(1-8) is less susceptible),

consider degassing your

solvents.

Quantitative Data Summary
Specific quantitative solubility data for Neurotensin (1-8) is not readily available in peer-

reviewed literature. However, for related neurotensin peptides, the following has been reported:

Peptide Solvent Solubility Source

Neurotensin (full-

length)
Water ≥22.55 mg/mL [1]

Neurotensin (full-

length)
DMSO ≥15.33 mg/mL [1]

Neurotensin (1-11) DMSO Soluble [2]

Neurotensin Fragment

8-13
Water 50 mg/mL

Neurotensin Fragment

8-13
DMSO 50 mg/mL
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Note: This table provides data for related peptides to give a general idea of solubility. The

solubility of Neurotensin (1-8) may differ.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Neurotensin
(1-8)
This protocol is a general guideline based on the predicted physicochemical properties of

Neurotensin (1-8).

Materials:

Lyophilized Neurotensin (1-8)

Sterile, nuclease-free water

Dimethyl sulfoxide (DMSO), anhydrous

Phosphate-buffered saline (PBS), pH 7.4

Pipettes and sterile, low-protein-binding microcentrifuge tubes

Vortex mixer

Optional: Sonicator

Procedure:

Determine the net charge of Neurotensin (1-8):

The amino acid sequence is pGlu-Leu-Tyr-Glu-Asn-Lys-Pro-Arg.

At neutral pH (~7.0), the glutamic acid (Glu) residue has a -1 charge, while lysine (Lys)

and arginine (Arg) each have a +1 charge. The N-terminus is a pyroglutamic acid (pGlu)

and is neutral, and the C-terminal carboxyl group is part of the arginine residue.

The estimated net charge is (-1) + (+1) + (+1) = +1.
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Since the peptide has a net positive charge, it should be soluble in acidic aqueous

solutions and likely in water.

Reconstitution in Water (Recommended primary method): a. Briefly centrifuge the vial of

lyophilized peptide to ensure all the powder is at the bottom. b. Let the vial warm to room

temperature before opening to avoid condensation. c. Add the desired volume of sterile,

nuclease-free water to achieve the target concentration (e.g., for a 1 mg vial, add 1 mL of

water to get a 1 mg/mL solution). d. Gently vortex the tube to dissolve the peptide. If the

peptide does not dissolve completely, proceed to step 2e. e. If needed, sonicate the solution

in a water bath for a few minutes. Ensure the water in the sonicator does not get warm.

Reconstitution using DMSO (For hydrophobic or high-concentration solutions): a. Follow

steps 2a and 2b. b. Add a minimal amount of DMSO (e.g., 50-100 µL) to the vial to dissolve

the peptide. c. Once the peptide is fully dissolved in DMSO, slowly add your desired

aqueous buffer (e.g., PBS) to reach the final volume and concentration. Add the buffer

dropwise while vortexing to prevent precipitation.

Storage: a. After reconstitution, aliquot the stock solution into sterile, low-protein-binding

microcentrifuge tubes. b. Store the aliquots at -20°C or -80°C. Avoid repeated freeze-thaw

cycles.

Visualizations
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Caption: Simplified signaling pathway of Neurotensin Receptor 1 (NTR1) activation.
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Experimental Workflow: Neurotensin (1-8) Receptor
Binding Assay
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Caption: Workflow for a competitive receptor binding assay with Neurotensin (1-8).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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